![molecular formula C9H8F2N4O B1483322 (1-(difluoromethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanol CAS No. 2091104-74-2](/img/structure/B1483322.png)
(1-(difluoromethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanol
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Overview
Description
(1-(Difluoromethyl)-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methanol, also referred to as 1-(difluoromethyl)-3-pyrazin-2-yl-1H-pyrazol-5-yl methanol or DFMPP, is a novel organic compound that has recently been studied for its potential therapeutic applications. DFMPP is a small molecule that is composed of a pyrazole ring and a methoxy group, and has a molecular weight of 148.09 g/mol. DFMPP has been found to possess a variety of biological activities, including antifungal, anti-inflammatory, and antiviral activities. In addition, DFMPP has been studied for its potential to inhibit the growth of cancer cells and to reduce the toxicity of certain drugs.
Scientific Research Applications
Antimicrobial Activity
Research has demonstrated that pyrazole derivatives exhibit significant antimicrobial activity. For instance, a series of compounds synthesized by condensing substituted chalcones with isoniazid showed good antimicrobial activity, comparable to standard drugs like ciprofloxacin and fluconazole. The presence of a methoxy group in these compounds was associated with higher antimicrobial efficacy (Kumar et al., 2012).
Cytotoxicity
Pyrazole derivatives have also been explored for their cytotoxic properties. A study on trifluoromethyl-substituted pyrazoles revealed that compounds with aromatic groups at specific positions exhibited significant cytotoxicity in human leukocytes at high concentrations, highlighting their potential in cancer research (Bonacorso et al., 2016).
Synthesis of Complex Molecules
Pyrazole derivatives serve as key intermediates in the synthesis of complex molecules. Research has shown the synthesis of novel pyrazoline and triazolylmethanone derivatives, indicating the versatility of pyrazole-based compounds in creating diverse molecular architectures (Cao et al., 2008).
Materials Science
In materials science, pyrazole derivatives have been used to synthesize novel compounds with potential applications in fluorescence and photostability. For example, diphenyl- and triphenyl-2-pyrazolines containing heteroaromatic substituents showed enhanced fluorescence in polar solvents, suggesting their use in fluorescent materials (Lin et al., 1977).
properties
IUPAC Name |
[2-(difluoromethyl)-5-pyrazin-2-ylpyrazol-3-yl]methanol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F2N4O/c10-9(11)15-6(5-16)3-7(14-15)8-4-12-1-2-13-8/h1-4,9,16H,5H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTJRDEHRUVOOEK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=N1)C2=NN(C(=C2)CO)C(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F2N4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.18 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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